Engineering Conformational Rigidity: A Technical Guide to cis-2-Methyltetrahydropyran-4-amine Hydrochloride (CAS: 2752128-01-9)
Engineering Conformational Rigidity: A Technical Guide to cis-2-Methyltetrahydropyran-4-amine Hydrochloride (CAS: 2752128-01-9)
Executive Summary
In modern medicinal chemistry, the strategic replacement of highly basic, lipophilic piperidine or cyclohexane rings with substituted tetrahydropyrans (THPs) has become a cornerstone tactic for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. As a Senior Application Scientist, I frequently utilize cis-2-Methyltetrahydropyran-4-amine hydrochloride (CAS: 2752128-01-9) as a premium building block. This molecule provides a conformationally restricted, hydrophilic scaffold that lowers LogD, reduces hERG channel liability (by attenuating amine basicity via the inductive effect of the ring oxygen), and introduces precise spatial vectors for pharmacophore targeting.
This whitepaper provides an in-depth technical analysis of its structural causality, stereoselective synthesis, and downstream applications in targeted protein inhibition, supported by field-proven, self-validating protocols.
Physicochemical Profiling & Structural Causality
The utility of cis-2-methyltetrahydropyran-4-amine stems directly from its thermodynamic stability and stereochemistry. In a six-membered THP ring, the lowest-energy chair conformation places the bulky C2-methyl group in an equatorial position to avoid severe 1,3-diaxial steric clashes. In the cis isomer, the C4-amine group is also forced into an equatorial position. This equatorial, equatorial (e,e) arrangement locks the molecule into a rigid, predictable 3D vector, which is critical for minimizing the entropic penalty upon binding to a target kinase or protease.
Quantitative Data Summary
| Property | Value / Description |
| CAS Number | |
| Chemical Name | cis-2-Methyltetrahydro-2H-pyran-4-amine hydrochloride |
| Molecular Formula | C₆H₁₄ClNO |
| Molecular Weight | 151.63 g/mol |
| Stereochemistry | cis (e,e-conformation), typically isolated as rel-(2R,4R) |
| Topological Polar Surface Area (tPSA) | ~35.2 Ų (Free base) |
| Physical State | White to off-white crystalline solid |
Stereoselective Synthesis: The Reductive Amination Workflow
The synthesis of CAS 2752128-01-9 relies on the highly diastereoselective reductive amination of 2-methyltetrahydropyran-4-one. The causality behind the stereocontrol is governed by the trajectory of hydride attack. When the flat iminium ion forms at C4, the bulky reducing agent (e.g., NaBH₃CN) approaches from the less sterically hindered axial face . This axial attack pushes the newly formed amine bond into the equatorial plane , yielding the thermodynamically favored cis (e,e) isomer.
Fig 1. Stereoselective reductive amination yielding the cis (e,e) isomer.
Self-Validating Protocol: Stereoselective Reductive Amination
This protocol is designed with in-process visual and analytical checkpoints to ensure self-validation without requiring immediate NMR analysis.
-
Imine Formation:
-
Action: Dissolve 2-methyltetrahydropyran-4-one (1.0 eq) in anhydrous MeOH (0.5 M). Add benzylamine (1.2 eq) and glacial acetic acid (0.05 eq). Stir at 25°C for 4 hours.
-
Causality: MeOH stabilizes the polar transition state. Acetic acid lowers the pH to ~5.5, protonating the ketone oxygen to accelerate nucleophilic attack without fully protonating the benzylamine.
-
Validation Checkpoint: The solution turns pale yellow. TLC (Hexane/EtOAc 7:3, KMnO₄ stain) will show complete consumption of the ketone starting material.
-
-
Stereoselective Reduction:
-
Action: Cool the mixture to 0°C. Portion-wise, add NaBH₃CN (1.5 eq). Allow to warm to room temperature and stir for 16 hours.
-
Causality: NaBH₃CN is stable in mildly acidic conditions and specifically reduces the iminium ion over any unreacted ketone. The low temperature during addition controls the exothermic hydride transfer, maximizing axial selectivity.
-
Validation Checkpoint: LC-MS of an aliquot will show the [M+H]⁺ peak for the N-benzyl intermediate.
-
-
Debenzylation & Salt Formation:
-
Action: Purify the intermediate, then dissolve in MeOH. Add 10% Pd/C (0.1 eq by weight) and stir under an H₂ atmosphere (1 atm) for 12 hours. Filter through Celite. To the filtrate, add 4M HCl in dioxane (1.5 eq) dropwise at 0°C.
-
Causality: Hydrogenolysis selectively cleaves the benzyl protecting group. The addition of anhydrous HCl forces the precipitation of the amine as a stable, non-hygroscopic hydrochloride salt.
-
Validation Checkpoint: Immediate formation of a dense white precipitate upon HCl addition confirms successful salt formation. Filter and wash with cold diethyl ether to yield CAS 2752128-01-9.
-
Application in Targeted Protein Inhibition
The cis-2-methyltetrahydropyran-4-amine motif is highly prized in the development of CNS-penetrant kinase inhibitors and antiparasitic agents.
LRRK2 Inhibition (Parkinson's Disease)
Mutations in Leucine-Rich Repeat Kinase 2 (LRRK2), specifically the G2019S mutation, lead to hyperactive kinase function, resulting in Rab GTPase hyperphosphorylation and subsequent lysosomal dysfunction. Incorporating the cis-THP-amine into imidazo[4,5-c]quinoline scaffolds has been shown to yield potent, brain-penetrant LRRK2 inhibitors. The THP oxygen acts as a hydrogen bond acceptor, while the cis-geometry perfectly aligns the molecule within the ATP-binding pocket, as detailed in.
Fig 2. LRRK2 signaling pathway and intervention by THP-amine derived inhibitors.
Plasmepsin X Inhibition (Malaria)
Recent breakthroughs have also utilized this building block to synthesize cyclic guanidines that inhibit Plasmepsin X (PMX), an essential aspartyl protease in Plasmodium falciparum. The rigid e,e-conformation of the cis-THP ring correctly positions the basic guanidine core to interact with the catalytic aspartic acid diad of PMX, demonstrating profound in vivo antimalarial efficacy .
Downstream Functionalization: Amide Coupling Protocol
To utilize CAS 2752128-01-9 in drug discovery, it is most commonly coupled to a carboxylic acid to form an amide bond.
Self-Validating Protocol: HATU-Mediated Amide Coupling
-
Activation:
-
Action: In a dry flask, dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes at room temperature.
-
Causality: HATU rapidly converts the acid into a highly reactive HOAt ester. DIPEA is chosen as a non-nucleophilic base; 3.0 equivalents are required (1 eq to activate the acid, 1 eq to neutralize the THP-amine HCl salt, and 1 eq excess to drive the reaction).
-
Validation Checkpoint: The solution will transition from colorless to a distinct yellow tint, visually confirming the formation of the active HOAt ester.
-
-
Coupling:
-
Action: Add cis-2-methyltetrahydropyran-4-amine hydrochloride (1.1 eq) in one portion. Stir at room temperature for 2 hours.
-
Causality: The pre-activation prevents the amine from forming an unreactive salt with the carboxylic acid. The primary amine of the THP ring attacks the HOAt ester, forming the amide bond with minimal epimerization.
-
Validation Checkpoint: LC-MS analysis will show the disappearance of the active ester mass and the appearance of the desired product mass.
-
-
Workup:
-
Action: Dilute with EtOAc and wash sequentially with 1M aqueous HCl, saturated aqueous NaHCO₃, and brine.
-
Causality: The acidic wash removes unreacted THP-amine and DIPEA. The basic wash removes HOAt and any unreacted carboxylic acid, leaving the neutral amide product in the organic layer.
-
References
-
Title: Discovery and Characterization of Potent, Efficacious, Orally Available Antimalarial Plasmepsin X Inhibitors and Preclinical Safety Assessment of UCB7362 Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]
- Title: Novel imidazo [4,5-c] quinoline and imidazo[4,5-c][1,5] naphthyridine derivatives as LRRK2 inhibitors (WO2017046675A1)
-
Title: CAS No. 2752128-01-9, cis-2-methyltetrahydropyran-4-amine hydrochloride Source: 001Chemical Directory URL: [Link]
